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Compound of Interest

Compound Name: 7-Ethyl-2-propyl-1-benzothiophene

Cat. No.: B105782 Get Quote

Technical Guide: Benzothiophene Derivatives
Disclaimer: Information for the specific compound "7-Ethyl-2-propyl-1-benzothiophene" was

not found in the available databases. This guide instead provides a detailed overview of two

structurally similar compounds: 7-Ethyl-2-methyl-1-benzothiophene and 7-Ethyl-1-

benzothiophene.

This technical guide is intended for researchers, scientists, and drug development

professionals, providing comprehensive data and a general synthetic methodology for these

benzothiophene derivatives.

7-Ethyl-2-methyl-1-benzothiophene
7-Ethyl-2-methyl-1-benzothiophene is a substituted benzothiophene with ethyl and methyl

groups at the 7th and 2nd positions, respectively.

Identifiers and Physicochemical Properties
A summary of the key identifiers and computed physicochemical properties for 7-Ethyl-2-

methyl-1-benzothiophene is presented in the table below.
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Identifier Value Source

CAS Number 16587-44-3 [1][2]

IUPAC Name
7-ethyl-2-methyl-1-

benzothiophene
[2]

Synonyms

7-Ethyl-2-

methylbenzo[b]thiophene,

Benzo[b]thiophene, 7-ethyl-2-

methyl-

[1][2]

Molecular Formula C11H12S [1][2]

Molecular Weight 176.28 g/mol [1][2]

Canonical SMILES CCC1=CC=CC2=C1SC(=C2)C [2]

InChIKey
IAXZFMADQLEDOF-

UHFFFAOYSA-N
[2]

DSSTox Substance ID DTXSID90344248 [2]

7-Ethyl-1-benzothiophene
7-Ethyl-1-benzothiophene is another substituted benzothiophene derivative with an ethyl group

at the 7th position.

Identifiers and Physicochemical Properties
The table below summarizes the primary identifiers and computed properties for 7-Ethyl-1-

benzothiophene.
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Identifier Value Source

CAS Number 16587-42-1 [3]

IUPAC Name 7-ethyl-1-benzothiophene [3]

Synonyms
7-Ethylbenzo[b]thiophene,

Benzo[b]thiophene, 7-ethyl-
[3]

Molecular Formula C10H10S [3][4]

Molecular Weight 162.25 g/mol [3]

Canonical SMILES CCC1=CC=CC2=C1SC=C2 [3]

InChIKey
SZNQHLOLUMHNIM-

UHFFFAOYSA-N
[3]

DSSTox Substance ID DTXSID50343530 [3]

General Synthesis of Substituted Benzothiophenes
While specific experimental protocols for the synthesis of 7-ethyl-2-propyl-1-benzothiophene
were not found, a general method for preparing benzothiophenes involves the intramolecular

cyclization of a substituted acetophenone derivative.[5] This process often utilizes an acid

catalyst.[5]

Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis of a substituted

benzothiophene, based on common synthetic routes.
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Generalized workflow for the synthesis of substituted benzothiophenes.

Experimental Protocol Details:
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A common approach involves the cyclization of a suitable acetophenone precursor in the

presence of a cation exchange resin as the acid catalyst.[5] The reaction is typically conducted

at elevated temperatures, for instance, between 50 °C and 110 °C.[5] The choice of solvent

can be critical, with non-polar solvents like toluene or heptane often employed.[5] Heptane, in

particular, can aid in the crystallization of the benzothiophene product, which helps to drive the

reaction equilibrium towards the desired product.[5] Following the reaction, the catalyst is

removed by filtration. The final product is then purified using standard techniques such as

crystallization or column chromatography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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